Cas no 1173267-88-3 (N-5-(1-methyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-2-(3-methylphenyl)acetamide)

• Product Name: N-5-(1-methyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-2-(3-methylphenyl)acetamide
• CAS No: 1173267-88-3
• MF: C₁₅H₁₅N₅O₂
• MW: 297.311902284622
• CID: 6288541
• PubChem ID: 44070641
• Update Time: 2025-10-28

N-5-(1-methyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-2-(3-methylphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-5-(1-methyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-2-(3-methylphenyl)acetamide
• AKOS024495177
• VU0633497-1
• 2-(3-methylphenyl)-N-[5-(2-methylpyrazol-3-yl)-1,3,4-oxadiazol-2-yl]acetamide
• N-(5-(1-methyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl)-2-(m-tolyl)acetamide
• F5074-0698
• 1173267-88-3
• N-[5-(1-methyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl]-2-(3-methylphenyl)acetamide

• Inchi： 1S/C15H15N5O2/c1-10-4-3-5-11(8-10)9-13(21)17-15-19-18-14(22-15)12-6-7-16-20(12)2/h3-8H,9H2,1-2H3,(H,17,19,21)
• InChI Key： IQWNUOYJQIIWKH-UHFFFAOYSA-N
• SMILES： O1C(=NN=C1C1=CC=NN1C)NC(CC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 297.12257474g/mol
• Monoisotopic Mass: 297.12257474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 394
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 85.8Ų

Additional information on N-5-(1-methyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-2-(3-methylphenyl)acetamide

N-5-(1-methyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-2-(3-methylphenyl)acetamide (CAS 1173267-88-3): A Comprehensive Overview

N-5-(1-methyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-2-(3-methylphenyl)acetamide (CAS 1173267-88-3) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This 1,3,4-oxadiazole derivative features a unique molecular architecture combining a methylpyrazole moiety with a 3-methylphenylacetamide group, making it particularly interesting for drug discovery applications.

The compound's structural complexity offers multiple sites for molecular interactions, which explains its growing popularity in medicinal chemistry research. Recent studies suggest potential applications in developing kinase inhibitors, a hot topic in cancer research and autoimmune disease treatment. The presence of both 1,3,4-oxadiazole and pyrazole rings in its structure contributes to its potential bioactivity, as these heterocycles are known to enhance pharmacological properties.

From a synthetic chemistry perspective, N-5-(1-methyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-2-(3-methylphenyl)acetamide represents an excellent example of modern heterocyclic compound design. Researchers are particularly interested in its synthetic routes, with many exploring efficient methods for constructing the 1,3,4-oxadiazole-pyrazole hybrid system. The compound's molecular weight of 312.33 g/mol and moderate lipophilicity make it suitable for various formulation developments.

In the context of current pharmaceutical trends, this compound aligns with the growing demand for targeted therapies and small molecule drugs. Its structural features suggest potential as a scaffold for drug development, especially in areas requiring modulation of protein-protein interactions. The 3-methylphenyl group may contribute to enhanced binding affinity, while the 1-methylpyrazole unit could improve metabolic stability—both critical factors in modern drug design.

The agrochemical industry has also shown interest in CAS 1173267-88-3 derivatives, particularly for developing novel crop protection agents. The 1,3,4-oxadiazole core is known to exhibit various biological activities, including fungicidal and insecticidal properties. Researchers are investigating whether modifications to the N-5-(1-methyl-1H-pyrazol-5-yl) portion could lead to more effective agricultural chemicals with improved environmental profiles.

Analytical characterization of N-5-(1-methyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-2-(3-methylphenyl)acetamide typically involves advanced techniques such as HPLC-MS and NMR spectroscopy. The compound's purity is crucial for research applications, with most suppliers offering ≥95% purity grades. Stability studies indicate that proper storage conditions (typically 2-8°C in inert atmosphere) can maintain the compound's integrity for extended periods.

From a commercial perspective, CAS 1173267-88-3 remains a niche but growing segment in the fine chemicals market. The demand is primarily driven by pharmaceutical and biotechnology companies engaged in early-stage drug discovery. Several contract research organizations now include this compound in their building blocks catalog, reflecting its increasing importance in combinatorial chemistry approaches.

Recent patent literature reveals growing intellectual property activity surrounding 1,3,4-oxadiazole derivatives similar to this compound. The specific substitution pattern of N-5-(1-methyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-2-(3-methylphenyl)acetamide appears in several patent applications related to inflammatory disease treatments and metabolic disorder therapies, indicating its potential therapeutic versatility.

Environmental and safety assessments of CAS 1173267-88-3 suggest it requires standard laboratory handling precautions. While not classified as hazardous under current regulations, researchers should employ appropriate personal protective equipment when working with this compound. Its environmental fate and biodegradation characteristics remain areas of active investigation, particularly for potential agricultural applications.

The future research directions for N-5-(1-methyl-1H-pyrazol-5-yl)-1,3,4-oxadiazol-2-yl-2-(3-methylphenyl)acetamide appear promising. Current studies focus on exploring its structure-activity relationships, optimizing synthetic methodologies, and evaluating its potential in various therapeutic areas. The compound's unique combination of heterocyclic systems continues to attract attention from both academic and industrial research teams worldwide.